Cas no 35638-19-8 (1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane)

• Product Name: 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane
• CAS No: 35638-19-8
• MF: C₁₇H₂₈O₁₂
• MW: 424.397027015686
• MDL: MFCD08669605
• CID: 321797
• PubChem ID: 254966
• Update Time: 2025-11-06

1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-[[2,2-bis[(2-carboxyethoxy)methyl]-1,3-propanediyl]bis(oxy)]bis-
• TETRAACID
• YS 1033
• 1H-Indazol-3
• 3-(3-(2,6-Dimethylpiperidino)propylamino)indazole
• 3-[3-(2,6-dimethylpiperidino)propylamino]indazole
• 3-[3-(2-carboxyethoxy)-2,2-bis-(2-carboxyethoxymethyl)propoxy]propionic acid
• 3-{3-(2-carboxyethoxy)-2,2-bis[(2-carboxyethoxy)methyl]propoxy}propanoic acid
• 3-< 3-(2,6-dimethylpiperidino)propylamino> indazole
• AG-H-99633
• CTK5H9877
• N-[3-(2,6-DIMETHYL-PIPERIDIN-1-YL)PROPYL]-1H-INDAZOL-3-AMINE
• C70453
• 3,3'-((2,2-Bis((2-carboxyethoxy)methyl)propane-1,3-diyl)bis(oxy))dipropanoic acid
• 3,3'-((2,2-Bis((2-carboxyethoxy)methyl)propane-1,3-diyl)bis(oxy))dipropanoicacid
• CS-0115742
• SCHEMBL10215089
• MFCD08669605
• YSZC2655
• HY-140527
• BP-20930
• DTXSID20957027
• AKOS040742858
• NSC80081
• NSC-80081
• 35638-19-8
• 3-[3-(2-carboxyethoxy)-2,2-bis(2-carboxyethoxymethyl)propoxy]propanoic acid
• 3,3'-((2,2-bis((2-carboxyethoxy)methyl)propane-1,3-diyl)bis(oxy))dipropionic acid
• 1,3-bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane
• 3,3'-[{2,2-Bis[(2-carboxyethoxy)methyl]propane-1,3-diyl}bis(oxy)]dipropanoic acid
• DS-012325
• Propanoic acid,3,3-[[2,2-bis[(2-carboxyethoxy)methyl]-1,3-propanediyl]bis(oxy)]bis-
• 6,6-BIS(4-CARBOXY-2-OXABUTYL)-4,8-DIOXAUNDECANE-1, 11-DICARBOXYLIC ACID
• 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane

• MDL： MFCD08669605
• Inchi： 1S/C17H28O12/c18-13(19)1-5-26-9-17(10-27-6-2-14(20)21,11-28-7-3-15(22)23)12-29-8-4-16(24)25/h1-12H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)
• InChI Key： KIGSIPUDIPIMRD-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)CC(COCCC(=O)O)(COCCC(=O)O)COCCC(=O)O

Computed Properties

• Exact Mass: 424.15804
• Monoisotopic Mass: 424.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 186Ų

Experimental Properties

• PSA: 186.12

Additional information on 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane

Comprehensive Overview of 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane (CAS No. 35638-19-8)

1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane, with the CAS number 35638-19-8, is a multifunctional organic compound widely recognized for its unique chemical structure and versatile applications. This compound belongs to the family of polycarboxylates, characterized by its branched molecular architecture and multiple carboxylate groups. Its high solubility in polar solvents and excellent chelating properties make it a valuable ingredient in industries ranging from pharmaceuticals to advanced materials.

The molecular structure of 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane features a central propane backbone with four carboxyethoxy substituents, which contribute to its high reactivity and thermal stability. This configuration enables the compound to act as a cross-linking agent in polymer synthesis, enhancing the durability and performance of resins and coatings. Researchers and manufacturers often leverage its biodegradability and low toxicity to develop eco-friendly products, aligning with the growing demand for sustainable chemicals.

In recent years, the demand for specialty chemicals like 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane has surged due to advancements in green chemistry and circular economy initiatives. Users frequently search for terms such as "biodegradable cross-linkers," "polycarboxylate applications," and "sustainable polymer additives," reflecting the industry's shift toward environmentally responsible solutions. This compound's ability to reduce VOC emissions in coatings and adhesives further positions it as a preferred choice for compliance with stringent environmental regulations.

Another notable application of CAS 35638-19-8 is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of drug delivery systems. Its carboxyl-rich structure facilitates the formation of stable complexes with active pharmaceutical ingredients (APIs), improving their bioavailability and controlled release. This aligns with the rising interest in "smart drug formulations" and "targeted therapy" among researchers and healthcare professionals.

From a technical perspective, the synthesis of 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane involves a series of esterification and condensation reactions, often catalyzed by acid or base catalysts. The process requires precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the compound's structural integrity, ensuring compliance with industry standards.

In conclusion, 1,3-Bis(carboxyethoxy)-2,2-bis(carboxyethoxy)propane (CAS 35638-19-8) stands out as a highly functional and environmentally friendly compound with broad industrial relevance. Its applications in polymers, pharmaceuticals, and sustainable materials underscore its importance in modern chemistry. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in shaping future technological advancements.